Cas no 1368912-50-8 (1-(2,4-dimethylphenyl)cyclopropylmethanamine)

• Product Name: 1-(2,4-dimethylphenyl)cyclopropylmethanamine
• CAS No: 1368912-50-8
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD21880584
• CID: 4594108
• PubChem ID: 46839604
• Update Time: 2025-05-22

1-(2,4-dimethylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(2,4-dimethylphenyl)cyclopropyl]methanamine
• 1-(2,4-dimethylphenyl)cyclopropylmethanamine

• MDL： MFCD21880584
• Inchi： 1S/C12H17N/c1-9-3-4-11(10(2)7-9)12(8-13)5-6-12/h3-4,7H,5-6,8,13H2,1-2H3
• InChI Key： AGVVOOVYNQERPI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2C)(CN)CC1

Additional information on 1-(2,4-dimethylphenyl)cyclopropylmethanamine

Exploring the Potential of 1-(2,4-Dimethylphenyl)cyclopropylmethanamine: A Comprehensive Overview

The compound 1-(2,4-dimethylphenyl)cyclopropylmethanamine, identified by the CAS number CAS No. 1368912-50-8, has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of cyclopropane, a unique three-membered ring structure known for its high strain energy and reactivity. The integration of a dimethylphenyl group and an amine functional group introduces intriguing electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 1-(2,4-dimethylphenyl)cyclopropylmethanamine in drug discovery and material synthesis. Its cyclopropane core is particularly interesting due to its ability to participate in diverse chemical reactions, including ring-opening reactions and cycloadditions. Researchers have explored its use as a building block for constructing complex molecular architectures, which could lead to novel pharmaceuticals with enhanced bioavailability and efficacy.

In terms of synthesis, the compound can be prepared through various methods, including alkylation and cyclopropanation techniques. The presence of the dimethylphenyl group enhances the molecule's stability and solubility, making it suitable for use in polar and non-polar solvents. This property is advantageous in both laboratory settings and industrial applications.

The amine functional group in 1-(2,4-dimethylphenyl)cyclopropylmethanamine contributes to its versatility. It can act as a nucleophile in substitution reactions or serve as a coordinating site in metal-mediated processes. Recent advancements in asymmetric catalysis have further expanded its utility, enabling the selective formation of enantiomerically enriched products.

From an environmental standpoint, the compound exhibits moderate biodegradability under controlled conditions. Its degradation pathways involve hydrolysis and oxidation mechanisms, which are influenced by pH levels and microbial activity. Understanding these processes is crucial for assessing its ecological impact and ensuring sustainable practices in its production and disposal.

In conclusion, 1-(2,4-dimethylphenyl)cyclopropylmethanamine represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, reactivity, and functional groups make it an invaluable tool for researchers seeking innovative solutions in chemistry and materials science.